N-{[(2,5-dichlorophenyl)amino]carbonothioyl}-4-biphenylcarboxamide

• IUPAC Name: N-[(2,5-dichlorophenyl)carbamothioyl]-4-phenylbenzamide
• InChI: InChI=1S/C20H14Cl2N2OS/c21-16-10-11-17(22)18(12-16)23-20(26)24-19(25)15-8-6-14(7-9-15)13-4-2-1-3-5-13/h1-12H,(H2,23,24,25,26)
• InChI Key: CYPSAVWPGJXLGQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)NC(=S)NC3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C20H14Cl2N2OS
• Molecular Weight: 401.3 g/mol

Description

N-{[(2,5-dichlorophenyl)amino]carbonothioyl}-4-biphenylcarboxamide, also known as D4476, is a small molecule inhibitor that has gained significant attention in scientific research due to its potential therapeutic applications. D4476 was first identified in a high-throughput screening of a chemical library for inhibitors of the protein kinase CK1, and has since been studied for its effects on various cellular processes.

Mechanism of Action

N-{[(2,5-dichlorophenyl)amino]carbonothioyl}-4-biphenylcarboxamide inhibits the activity of CK1 by binding to the ATP-binding site of the kinase domain. This results in the inhibition of CK1-mediated phosphorylation of downstream targets, leading to the observed effects on cellular processes.
Biochemical and Physiological Effects
N-{[(2,5-dichlorophenyl)amino]carbonothioyl}-4-biphenylcarboxamide has been shown to have a variety of biochemical and physiological effects, including induction of cell cycle arrest, promotion of apoptosis, and sensitization of cancer cells to chemotherapy. It has also been shown to inhibit the Wnt signaling pathway, which is involved in the regulation of cell proliferation and differentiation.

Advantages and Limitations for Lab Experiments

One advantage of N-{[(2,5-dichlorophenyl)amino]carbonothioyl}-4-biphenylcarboxamide is its specificity for CK1, which allows for targeted inhibition of this kinase without affecting other cellular processes. However, its potency and selectivity can vary depending on the experimental conditions, which can limit its usefulness in certain applications.

Future Directions

There are several potential future directions for research on N-{[(2,5-dichlorophenyl)amino]carbonothioyl}-4-biphenylcarboxamide. One area of interest is its potential therapeutic applications in cancer treatment, particularly in combination with chemotherapy. Other potential applications include its use as a tool for studying the role of CK1 in various cellular processes, as well as its potential as a therapeutic target for other diseases. Further research is needed to fully understand the mechanisms of action and potential applications of N-{[(2,5-dichlorophenyl)amino]carbonothioyl}-4-biphenylcarboxamide.

Scientific Research Applications

N-{[(2,5-dichlorophenyl)amino]carbonothioyl}-4-biphenylcarboxamide has been extensively studied for its effects on various cellular processes, including cell cycle regulation, apoptosis, and DNA damage response. It has been shown to inhibit the activity of CK1, a serine/threonine protein kinase that is involved in the regulation of various cellular processes. Inhibition of CK1 by N-{[(2,5-dichlorophenyl)amino]carbonothioyl}-4-biphenylcarboxamide has been shown to induce cell cycle arrest, promote apoptosis, and sensitize cancer cells to chemotherapy.